Cas no 140674-76-6 (Tyrphostin AG 957)

• Product Name: Tyrphostin AG 957
• CAS No: 140674-76-6
• MF: C₁₅H₁₅NO₄
• MW: 273.283904314041
• MDL: MFCD01074970
• CID: 191672
• PubChem ID: 2064
• Update Time: 2025-05-26

Tyrphostin AG 957 Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,4-[[(2,5-dihydroxyphenyl)methyl]amino]-, methyl ester
• AG 957
• methyl 4-[(2,5-dihydroxyphenyl)methylamino]benzoate
• 4-Amino-N-(2,5-dihydroxybenzyl)methyl benzoate
• methyl 4-(N-2,5-dihydroxybenzylamino)benzoate
• methyl 4-[(2,5-dihydroxybenzyl)amino]benzoate
• N-(2,5-dihydroxylbenzyl)-4-methoxycarbonyl aniline
• NSC654705
• Tyrphostin AG 957
• MLS002701581
• SMR001565182
• Benzoic acid, 4-[[(2,5-dihydroxyphenyl)methyl]amino]-, methyl ester
• ag957
• Lavendustin C Analog
• NCIMech_000518
• cid_2064
• BDBM80751
• 4-[(2,5-Dihydroxyphenyl)methylamino]benzoic acid methyl ester
• J-007416
• 140674-76-6
• CS-0067002
• CCG-36396
• SCHEMBL5794016
• AG-957
• methyl 4-(2,5-dihydroxybenzylamino)benzoate
• Methyl 4-{[(2,5-dihydroxyphenyl)methyl]amino}benzoate
• DTXSID70274352
• NCI60_018914
• NSC-654705
• AS-72165
• 4-[(2,5-dihydroxybenzyl)amino]benzoic acid methyl ester
• Tyrphostin AG957
• benzoic acid,4-(((2,5-dihydroxyphenyl)methyl)amino)-,methyl ester
• CHEMBL1721939
• CCG-35974
• Tyrphostin AG957?
• Methyl 4-((2,5-dihydroxybenzyl)amino)benzoate
• Benzoic acid,5-dihydroxyphenyl)methyl]amino]-, methyl ester
• HY-117718
• HSCI1_000164
• Q27164356
• AKOS024256541
• methyl 4-[[2,5-bis(oxidanyl)phenyl]methylamino]benzoate
• CHEBI:92645
• BRD-K36737713-001-01-6
• AG 957; NSC 654705
• DA-78727

• MDL： MFCD01074970
• Inchi： 1S/C15H15NO4/c1-20-15(19)10-2-4-12(5-3-10)16-9-11-8-13(17)6-7-14(11)18/h2-8,16-18H,9H2,1H3
• InChI Key： QSFREBZMBNRGOK-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1CNC1C=CC(C(=O)OC)=CC=1)O

Computed Properties

• Exact Mass: 273.10015
• Monoisotopic Mass: 273.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.8
• XLogP3: 2.5

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 504.2±45.0 °C at 760 mmHg
• Flash Point: 258.7±28.7 °C
• Solubility: DMSO: soluble
• PSA: 78.79
• LogP: 2.56950
• Vapor Pressure: 0.0±1.3 mmHg at 25°C

Tyrphostin AG 957 Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbenzamines
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines Phenylbenzamines

Additional information on Tyrphostin AG 957

Professional Introduction to Compound with CAS No. 140674-76-6 and Product Name: Tyrphostin AG 957

Tyrphostin AG 957, identified by its Chemical Abstracts Service (CAS) number 140674-76-6, is a compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of synthetic molecules known as tyrphostins, which are designed to interact with specific tyrosine kinase enzymes. These kinases play a crucial role in various cellular processes, including signal transduction, cell growth, and differentiation. The unique structural and functional properties of Tyrphostin AG 957 make it a valuable tool in both academic research and industrial applications.

The mechanism of action for Tyrphostin AG 957 revolves around its ability to inhibit the activity of tyrosine kinases. By binding to the active site of these enzymes, it effectively disrupts signaling pathways that are often implicated in diseases such as cancer, inflammation, and neurodegenerative disorders. Recent studies have highlighted its potential in modulating pathways associated with tumor growth and metastasis. For instance, research published in the journal *Molecular Cancer Research* demonstrated that Tyrphostin AG 957 could significantly reduce the proliferation of certain cancer cell lines by inhibiting key tyrosine kinases involved in cell survival and proliferation.

One of the most compelling aspects of Tyrphostin AG 957 is its selectivity. Unlike some broad-spectrum kinase inhibitors, Tyrphostin AG 957 has been shown to exhibit high selectivity for specific tyrosine kinases, minimizing off-target effects. This selectivity is critical for developing therapeutic agents that can target disease-causing pathways without causing unintended harm to normal cellular processes. The compound’s ability to selectively inhibit certain kinases has made it a subject of interest in the development of targeted therapies for various diseases.

In addition to its anti-proliferative effects, Tyrphostin AG 957 has also shown promise in regulating inflammatory responses. Inflammatory processes are central to many chronic diseases, including rheumatoid arthritis and atherosclerosis. Studies have indicated that Tyrphostin AG 957 can modulate inflammatory cytokine production by inhibiting key signaling molecules involved in the inflammatory cascade. This dual functionality—both inhibiting tumor growth and modulating inflammation—makes Tyrphostin AG 957 a versatile compound with broad therapeutic potential.

The synthesis and characterization of Tyrphostin AG 957 have been subjects of extensive research. The compound’s molecular structure, characterized by specific aromatic rings and functional groups, contributes to its unique interactions with tyrosine kinases. Advanced computational methods, such as molecular dynamics simulations and quantum mechanics calculations, have been employed to understand the binding interactions at the atomic level. These studies have not only enhanced our understanding of how Tyrphostin AG 957 exerts its effects but also provided insights into designing next-generation kinase inhibitors.

Recent advancements in drug delivery systems have further expanded the applications of Tyrphostin AG 957. Nanotechnology-based delivery platforms have been explored to enhance the bioavailability and targeted delivery of this compound. For example, lipid nanoparticles have been used to encapsulate Tyrphostin AG 957, allowing for more efficient delivery to target tissues while reducing systemic toxicity. Such innovations are crucial for translating preclinical findings into effective clinical therapies.

The clinical potential of Tyrphostin AG 957 is currently being evaluated through preclinical studies and clinical trials. Preliminary results from these trials suggest that the compound holds promise for treating various conditions, including certain types of cancer and inflammatory disorders. The ongoing research aims to optimize dosing regimens, identify potential side effects, and assess long-term safety profiles. Collaborations between academic institutions and pharmaceutical companies are playing a pivotal role in advancing these efforts.

In conclusion, Tyrphostin AG 957 (CAS No. 140674-76-6) represents a significant advancement in the field of kinase inhibition research. Its ability to selectively target specific tyrosine kinases while modulating inflammatory responses makes it a promising candidate for therapeutic applications. The combination of cutting-edge research methodologies, innovative drug delivery systems, and collaborative clinical efforts continues to drive progress in harnessing the full potential of this compound.